
An In-depth Technical Guide to 2-Amino-4-
(trifluoromethoxy)benzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Amino-4-

(trifluoromethoxy)benzonitrile

Cat. No.: B1373435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-4-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound that serves as

a key building block in the synthesis of various bioactive molecules. Its unique structural

features, particularly the presence of the trifluoromethoxy group, make it a valuable

intermediate in the pharmaceutical and agrochemical industries. The trifluoromethoxy group is

known to enhance the metabolic stability and lipophilicity of molecules, properties that are

highly desirable in the development of new drugs and agrochemicals.[1] This guide provides a

comprehensive overview of the chemical properties, synthesis, and potential applications of 2-
Amino-4-(trifluoromethoxy)benzonitrile.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Amino-4-
(trifluoromethoxy)benzonitrile is essential for its effective use in research and development.

The key properties are summarized in the table below.
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Property Value Reference

CAS Number 1260847-67-3 [1][2]

Molecular Formula C₈H₅F₃N₂O [1]

Molecular Weight 202.13 g/mol [1]

Boiling Point 285.9 °C at 760 mmHg [2]

Refractive Index 1.498 [2]

Appearance Off-white to slight yellow solid [2]

Purity ≥ 98% [2]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 2-Amino-4-
(trifluoromethoxy)benzonitrile are not readily available in the public domain, general

synthetic strategies for similar fluorinated aromatic amines can be inferred from the chemical

literature. The synthesis of the isomeric compound, 2-Amino-4-(trifluoromethyl)benzonitrile,

often involves a multi-step process starting from a substituted fluorobenzene. A plausible

synthetic route for 2-Amino-4-(trifluoromethoxy)benzonitrile could conceptually follow a

similar pathway, as illustrated in the logical workflow below.
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Conceptual Synthetic Pathway

Substituted
Trifluoromethoxybenzene Nitration

HNO₃/H₂SO₄
Reduction of Nitro Group

e.g., Fe/HCl or H₂/Pd-C
2-Amino-4-(trifluoromethoxy)benzonitrile

Introduction of Cyano Group
(e.g., Sandmeyer Reaction)

Contribution to Drug Development

Enhanced Metabolic Stability
& Lipophilicity (from -OCF₃)

2-Amino-4-(trifluoromethoxy)benzonitrile

Pharmaceuticals (CNS disorders)
Agrochemicals (Herbicides, Pesticides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1373435#2-amino-4-trifluoromethoxy-benzonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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